Cas no 69352-98-3 (2-bromobicyclo[2.2.2]octane-2-carboxamide)

• Product Name: 2-bromobicyclo[2.2.2]octane-2-carboxamide
• CAS No: 69352-98-3
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 1735817
• PubChem ID: 50397
• Update Time: 2025-04-21

2-bromobicyclo[2.2.2]octane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-bromobicyclo[2.2.2]octane-2-carboxamide
• 3-bromobicyclo[2.2.2]octane-3-carboxamide
• BRN 2640917
• BICYCLO(2.2.2)OCTANE-2-CARBOXAMIDE, 2-BROMO-
• 2-Bromobicyclo[2.2.2]octane-2-carboximidic acid
• 69352-98-3
• 2-Bromobicyclo(2.2.2)octane-2-carboxamide
• DTXSID30989091

• Inchi： 1S/C9H14BrNO/c10-9(8(11)12)5-6-1-3-7(9)4-2-6/h6-7H,1-5H2,(H2,11,12)
• InChI Key： NBFJANDWLIQMMD-UHFFFAOYSA-N
• SMILES： BrC1(C(N)=O)CC2CCC1CC2

Computed Properties

• Exact Mass: 231.02592
• Monoisotopic Mass: 231.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 2

Experimental Properties

• Density: 1.505
• Boiling Point: 355.9°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.572
• PSA: 43.09